BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 3-
(Hexyloxy)propylamine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 3-(Hexyloxy)propylamine

Cat. No.: B103770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-(Hexyloxy)propylamine, a versatile bifunctional molecule featuring both an
ether linkage and a primary amine group.[1] This unique structure imparts amphiphilic
characteristics, making it a valuable intermediate in various chemical syntheses.[1]
Understanding its physical and chemical properties is crucial for its effective application in
research, development, and industrial processes.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of 3-
(Hexyloxy)propylamine gathered from various sources. Discrepancies in reported values are
noted, which may arise from different experimental conditions or measurement techniques.
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Property Value Source(s)
Molecular Formula C9H21NO [21[31[41[5][6]
Molecular Weight 159.27 g/mol [1112][3]1[4][6]
IUPAC Name 3-hexoxypropan-1-amine [2][6]

CAS Number 16728-61-3 [1][2][3]
Appearance Colorless to light yellow liquid [4]

Odor Amine-like [4]

Boiling Point Approx. 200 - 210 °C [4]

229.7 °C at 760 mmHg

[5]16]

Density

Approx. 0.84 g/cm3

[4]

0.851 g/cm?3

[5][6]

Solubility in Water

Slightly soluble

[4]

Flash Point Approx. 78 °C [4]
79.4°C [5]

Vapor Pressure Low [4]
pH Basic [4]

Mandatory Safety and Hazard Information

3-(Hexyloxy)propylamine is classified as a hazardous substance. It is harmful if swallowed

and causes severe skin burns and eye damage.[2] Appropriate personal protective equipment,

including gloves, protective clothing, and eye/face protection, should be worn when handling

this chemical.[7] Store in a cool, dry, and well-ventilated area away from heat sources and

oxidizing agents.[4]

Experimental Protocols
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The following are detailed methodologies for determining the key physicochemical properties of
3-(Hexyloxy)propylamine, based on standardized testing protocols.

Determination of Boiling Point (ASTM D1120 /| OECD
103)

The equilibrium boiling point is determined by heating a sample of 3-(Hexyloxy)propylamine
under controlled conditions at atmospheric pressure.

o Apparatus: A 100-mL round-bottom flask with a short neck and a side-entering tube for a
thermometer or thermocouple, a water-cooled reflux condenser, and a heat source (e.g.,
electric heating mantle) are required.[8]

e Procedure: A 60 mL sample of the liquid is placed in the flask with a few boiling chips.[8] The
flask is connected to the reflux condenser, and the thermometer/thermocouple is positioned
so that the bulb is centered in the flask, just above the bottom.[8] The sample is heated at a
steady rate until it boils. The temperature is recorded when it remains constant for a set
period, indicating that equilibrium has been reached.[1][8][9][10][11] This temperature is the
observed boiling point.

» Correction: The observed boiling point is corrected to standard atmospheric pressure (101.3
kPa).

Determination of Density (ASTM D4052)

The density of liquid 3-(Hexyloxy)propylamine can be accurately measured using a digital
density meter.

o Apparatus: A digital density meter equipped with an oscillating U-tube is used.[5][12][13][14]
[15]

e Procedure: The instrument is calibrated with a reference standard of known density. A small
volume of the sample (approximately 1-2 mL) is then injected into the thermostatically
controlled U-tube.[14][15] The instrument measures the change in the oscillation frequency
of the U-tube caused by the sample's mass.[7][15] This frequency change is then used to
calculate the density of the sample.[7]
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» Data Reporting: The density is typically reported in g/cm? or kg/m 2 at a specified
temperature.[5]

Determination of Water Solubility (OECD 105)

The water solubility of 3-(Hexyloxy)propylamine can be determined using the flask method,
which is suitable for substances with solubilities above 10-2 g/L.[16][17][18]

o Apparatus: A constant temperature water bath, flasks with stoppers, a centrifuge (if
necessary), and an analytical method to quantify the concentration of the substance in water.

o Procedure: An excess amount of 3-(Hexyloxy)propylamine is added to a flask containing
purified water. The flask is then agitated in the constant temperature bath (preferably at 20
°C) for a sufficient time to reach equilibrium (saturation).[16][17][18] After equilibrium is
reached, the mixture is allowed to stand, and if necessary, centrifuged or filtered to separate
the undissolved substance. The concentration of 3-(Hexyloxy)propylamine in the clear
agueous phase is then determined by a suitable analytical technique (e.g., chromatography).

o Data Reporting: The water solubility is reported as the mass concentration of the substance
in the saturated aqueous solution.[16]

Determination of Flash Point (ASTM D93)

The flash point is determined using a Pensky-Martens closed-cup tester.[2][3][4][6][19][20][21]

o Apparatus: A manual or automated Pensky-Martens closed-cup apparatus, which consists of
a test cup, a lid with an ignition source, a stirrer, and a heating source.[3]

e Procedure: The test cup is filled with the sample to a specified level.[3] The lid is placed on
the cup, and the sample is heated at a controlled rate while being continuously stirred.[3] At
regular temperature intervals, the stirring is stopped, and an ignition source is applied to the
vapor space above the liquid.[3] The flash point is the lowest temperature at which the
application of the ignition source causes the vapors of the sample to ignite.[3]

Logical Workflow for Physicochemical Property
Determination
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The following diagram illustrates a logical workflow for the characterization of the
physicochemical properties of a chemical substance like 3-(Hexyloxy)propylamine.

Caption: Logical workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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